Cas no 2680532-23-2 (4-(1,1-Difluoroethyl)-1-fluoro-2-nitrobenzene)

• Product Name: 4-(1,1-Difluoroethyl)-1-fluoro-2-nitrobenzene
• CAS No: 2680532-23-2
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD34183688
• CID: 5665180
• PubChem ID: 146965795
• Update Time: 2024-11-07

4-(1,1-Difluoroethyl)-1-fluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2680532-23-2
• 4-(1,1-difluoroethyl)-1-fluoro-2-nitrobenzene
• EN300-27750416
• G75523
• 4-(1,1-Difluoroethyl)-1-fluoro-2-nitrobenzene

• MDL： MFCD34183688
• Inchi： 1S/C8H6F3NO2/c1-8(10,11)5-2-3-6(9)7(4-5)12(13)14/h2-4H,1H3
• InChI Key： ONQCWWGPOWZNOZ-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC(=C(C=1)[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 234.0±35.0 °C(Predicted)